Cas no 88924-67-8 (1-Hexanone, 1-(2,4-dihydroxy-3,5-dimethylphenyl)-)

• Product Name: 1-Hexanone, 1-(2,4-dihydroxy-3,5-dimethylphenyl)-
• CAS No: 88924-67-8
• MF: C₁₄H₂₀O₃
• MW: 236.306804656982
• CID: 1939043
• PubChem ID: 71320655
• Update Time: 2025-04-21

1-Hexanone, 1-(2,4-dihydroxy-3,5-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Hexanone, 1-(2,4-dihydroxy-3,5-dimethylphenyl)-
• 1-(2,4-dihydroxy-3,5-dimethylphenyl)hexan-1-one
• DTXCID10701293
• 1-(2,4-dihydroxy-3,5-dimethylphenyl)-1-hexanone
• DTXSID10750549
• 88924-67-8

• Inchi： 1S/C14H20O3/c1-4-5-6-7-12(15)11-8-9(2)13(16)10(3)14(11)17/h8,16-17H,4-7H2,1-3H3
• InChI Key： QZIIIFXEYRSFCG-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)C(=C(C)C=1O)O)CCCCC

Computed Properties

• Exact Mass: 236.14124450g/mol
• Monoisotopic Mass: 236.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones